Cas no 875783-03-2 ((3-Bromo-5-fluorophenyl)(phenyl)methanol)

• Product Name: (3-Bromo-5-fluorophenyl)(phenyl)methanol
• CAS No: 875783-03-2
• MF: C₁₃H₁₀BrFO
• MW: 281.120306491852
• CID: 6783199
• PubChem ID: 59468220
• Update Time: 2025-11-06

(3-Bromo-5-fluorophenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 875783-03-2
• (3-Bromo-5-fluorophenyl)(phenyl)methanol
• A1-23043
• SCHEMBL8271150
• (3-bromo-5-fluorophenyl)-phenylmethanol

• Inchi： 1S/C13H10BrFO/c14-11-6-10(7-12(15)8-11)13(16)9-4-2-1-3-5-9/h1-8,13,16H
• InChI Key： FCSGCOXBPQGOIC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(C1C=CC=CC=1)O)F

Computed Properties

• Exact Mass: 279.98991g/mol
• Monoisotopic Mass: 279.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on (3-Bromo-5-fluorophenyl)(phenyl)methanol

Comprehensive Guide to (3-Bromo-5-fluorophenyl)(phenyl)methanol (CAS No. 875783-03-2): Properties, Applications, and Market Insights

(3-Bromo-5-fluorophenyl)(phenyl)methanol (CAS No. 875783-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromo-fluorophenyl and phenyl methanol structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for terms like "3-Bromo-5-fluorophenyl phenyl methanol synthesis" or "CAS 875783-03-2 applications", highlighting its relevance in modern chemistry.

The molecular formula of (3-Bromo-5-fluorophenyl)(phenyl)methanol is C₁₃H₁₀BrFO, with a molecular weight of 281.12 g/mol. Its structure features a bromine atom at the 3-position and a fluorine atom at the 5-position of the phenyl ring, which significantly influences its reactivity and applications. These functional groups make it a valuable building block in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most searched questions related to this compound is: "How is (3-Bromo-5-fluorophenyl)(phenyl)methanol used in drug discovery?" The answer lies in its role as a versatile intermediate. The bromo and fluoro substituents allow for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in creating complex drug molecules. This adaptability makes it a favorite among chemists working on targeted therapies and small molecule drugs.

In addition to its pharmaceutical applications, (3-Bromo-5-fluorophenyl)(phenyl)methanol is also explored in material science. Researchers are investigating its potential in designing organic electronic materials, owing to its aromatic structure and halogen substituents, which can influence charge transport properties. This dual utility in life sciences and advanced materials underscores its importance in contemporary research.

The synthesis of (3-Bromo-5-fluorophenyl)(phenyl)methanol typically involves the reaction of 3-bromo-5-fluorobenzaldehyde with phenylmagnesium bromide, followed by reduction. This method is widely discussed in academic literature and patents, reflecting its industrial scalability. For those searching "CAS 875783-03-2 synthesis protocol", it’s essential to note that the process requires careful handling of reagents and conditions to achieve high yields and purity.

Market trends indicate a growing demand for (3-Bromo-5-fluorophenyl)(phenyl)methanol, driven by the expanding pharmaceutical and agrochemical sectors. Analysts often query "875783-03-2 market price" or "suppliers of 3-Bromo-5-fluorophenyl phenyl methanol", as the compound’s niche applications create a specialized supply chain. Major chemical suppliers and custom synthesis providers are key players in meeting this demand.

From an environmental and regulatory perspective, (3-Bromo-5-fluorophenyl)(phenyl)methanol is subject to standard laboratory safety protocols. While not classified as a hazardous substance, proper storage and handling are recommended to ensure stability. This aligns with the broader industry shift toward green chemistry and sustainable practices, a hot topic among researchers searching for "eco-friendly bromo-fluorophenyl compounds".

In summary, (3-Bromo-5-fluorophenyl)(phenyl)methanol (CAS No. 875783-03-2) is a multifaceted compound with significant applications in drug development, material science, and beyond. Its unique structural features and reactivity profile make it a valuable asset for chemists and industries alike. Whether you’re exploring "phenyl methanol derivatives" or seeking "bromo-fluorophenyl intermediates for research", this compound offers a wealth of opportunities for innovation.